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A Comparative Analysis of Diethanolamine
Borate in Industrial Fluids
A Cost-Benefit Evaluation for Researchers and Formulation Scientists

Diethanolamine Borate (DEAB) is a widely utilized alkanolamine derivative in various

industrial processes, most notably as a corrosion inhibitor and pH buffer in aqueous systems

like metalworking fluids and engine coolants. Its efficacy stems from the synergistic action of

the diethanolamine (DEA), which adsorbs onto metal surfaces, and the borate component,

which can form a passive protective film.[1] This guide provides an objective comparison of

DEAB's performance against common alternatives, supported by data from standardized

testing protocols, to inform formulation and development decisions.

A significant driver for seeking alternatives to boron-containing compounds, including DEAB, is

the increasing environmental and health regulations.[2] While effective, the long-term

environmental impact and potential health hazards of borates and secondary amines like DEA

are leading to restrictions in their use.[2][3]

Quantitative Performance Comparison
The selection of a corrosion inhibitor is a balance of performance, cost, and regulatory

compliance. The following table summarizes key performance indicators for DEAB compared to

a traditional amine (Triethanolamine - TEA) and a modern boron-free organic acid technology.
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Note: Data is compiled from separate studies and standardized tests. Direct head-to-head

comparisons under identical conditions are not always publicly available.[1] A direct cost

comparison is not provided due to market volatility, but a relative cost index is often a practical

approach for evaluation.

Performance
Metric

Diethanolamin
e Borate
(DEAB)

Triethanolamin
e (TEA)

Boron-Free
Organic Acid
Tech

Test Method

Corrosion

Inhibition

Efficiency (IE%)

High (Often

>85%)[1][4]
Moderate to High High

Electrochemical

Polarization

(e.g.,

Galvanostatic)[1]

[4]

pH Buffering &

Stability
Excellent[5] Good

Variable

(Formulation

Dependent)

Titration / Long-

term pH

monitoring

Biostatic/Antisept

ic Properties
Good[6] Low

Variable (Often

requires

supplemental

biocides)

Microbial

Challenge Tests

(e.g., ASTM

E2275)

Foaming

Tendency
Low to Moderate Low Low to Moderate ASTM D892

Regulatory

Profile

Under Scrutiny

(Boron,

Secondary

Amine)[3][7]

Generally

Favorable

Generally

Favorable
GHS, TRGS 611

Cost Index

(Relative)
Baseline (1.0) ~0.8 - 1.0 ~1.2 - 1.8 -

Key Experimental Protocols
The data presented is typically derived from standardized laboratory methods designed to

simulate industrial conditions. Understanding these protocols is crucial for interpreting
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performance results.

1. Electrochemical Corrosion Inhibition Measurement (Based on Galvanostatic Polarization)

Objective: To quantify the effectiveness of an inhibitor in reducing the rate of corrosion on a

specific metal in a corrosive medium.

Methodology:

A metal specimen (e.g., mild steel) is immersed in a corrosive solution (e.g., 0.5 M H₂SO₄

or 3.5% NaCl solution).[1]

The system's electrochemical behavior is measured without any inhibitor to establish a

baseline corrosion current density (Icorr).

The experiment is repeated with varying concentrations of the inhibitor (e.g., DEAB) added

to the solution.

The new, lower corrosion current density is measured.

Inhibition Efficiency (IE%) is calculated using the formula: IE% = [(Icorr_blank -

Icorr_inhibited) / Icorr_blank] * 100.

Significance: This method provides a rapid and quantitative measure of inhibitor

performance, indicating how effectively it suppresses both anodic (metal dissolution) and

cathodic (hydrogen evolution) reactions.[1] Diethanolamine itself is known to act as a mixed-

type inhibitor.[1]

2. Standardized Corrosion Test (e.g., ASTM D4627 - Cast Iron Chip Corrosion)

Objective: To visually assess the corrosion-preventive properties of a fluid on cast iron.

Methodology:

A specified amount of cast iron chips is prepared.

The chips are placed in a petri dish and covered with the test fluid (e.g., a 5% dilution of a

metalworking fluid concentrate).
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The dish is covered and allowed to stand for a set period (e.g., 24 hours) at room

temperature.

After the test period, the fluid is decanted, and the chips are visually inspected for any

signs of rust or staining.

The result is typically a pass/fail rating or a qualitative score based on the extent of

corrosion.

3. Secondary Properties Evaluation (Based on ASTM G170)

Objective: To evaluate practical properties beyond corrosion inhibition that are critical for

industrial use.[8]

Methodology: ASTM G170 provides a guide for several tests, including:[9]

Foaming Tendency (e.g., ASTM D892): Air is blown through the fluid under controlled

conditions to measure the volume of foam generated and its stability over time.

Emulsification Tendency: The fluid is mixed with water to observe its tendency to form

stable emulsions, which can be detrimental in some systems.[8]

Solubility and Partitioning: Determines how the inhibitor distributes between oil and water

phases, which is crucial for protecting systems with mixed phases.[8][10]

Logical Framework: Inhibitor Selection Pathway
The choice of an inhibitor is a multi-faceted decision. The following diagram illustrates a logical

workflow for selecting a corrosion inhibitor package based on primary industrial drivers.
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A decision workflow for selecting an appropriate corrosion inhibitor.
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Conclusion
Diethanolamine borate remains a highly effective and often cost-efficient choice for corrosion

inhibition and pH control, particularly in applications where biostatic properties are also desired.

[6] However, its primary drawback is the increasing regulatory pressure on both boron

compounds and secondary amines.[3][7] Boron-free alternatives, while often more expensive,

offer comparable or superior corrosion protection and a more favorable environmental and

safety profile, making them strong contenders for new formulations.[2] The ultimate selection

requires a careful cost-benefit analysis that weighs raw material cost against fluid longevity,

biocide requirements, and long-term regulatory viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14165425#cost-benefit-analysis-of-using-
diethanolamine-borate-in-industrial-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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